Cas no 1207030-46-3 (1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207030-46-3
• MF: C₂₁H₁₉N₅OS
• MW: 389.473462343216
• CID: 5391922
• Update Time: 2025-11-06

1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-5-pyridin-4-yl-N-(thiophen-2-ylmethyl)triazole-4-carboxamide
• 1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H19N5OS/c1-14-5-6-17(12-15(14)2)26-20(16-7-9-22-10-8-16)19(24-25-26)21(27)23-13-18-4-3-11-28-18/h3-12H,13H2,1-2H3,(H,23,27)
• InChI Key： ZYRKHGPOMNMMDC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C(C2=CC=NC=C2)=C(C(NCC2SC=CC=2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

1-(3,4-Dimethylphenyl)-5-(Pyridin-4-Yl)-N-[(Thiophen-2-Yl)Methyl]-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound 1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207030-46-3) is a highly specialized organic molecule with a complex structure that combines aromatic heterocycles and functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. The molecule's structure is characterized by a triazole ring system, which is a five-membered heterocycle containing three nitrogen atoms. This core structure is further substituted with a pyridine group at the 5-position and a carboxamide group at the 4-position. Additionally, the molecule features a thiophene moiety attached via a methylene group to the nitrogen of the carboxamide.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and materials science. Triazoles are known for their stability and ability to form hydrogen bonds, making them ideal for various applications. The pyridin-4-yl group in this compound contributes to its electronic properties, enhancing its ability to participate in π-interactions. Similarly, the thiophen-2-yl group introduces sulfur-based interactions, which can further modulate the compound's reactivity and solubility. These features make 1-(3,4-dimethylphenyl)-5-(pyridin-4-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide a promising candidate for use in advanced materials and pharmaceuticals.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring through cyclization reactions. The use of click chemistry methodologies has been particularly effective in constructing such complex molecules efficiently. Researchers have employed copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to assemble the triazole core. The substitution patterns on the triazole ring are critical for determining its reactivity and selectivity in subsequent reactions. For instance, the presence of electron-donating groups like methyl on the phenyl ring can influence the electronic environment of the triazole ring, making it more or less reactive towards nucleophilic or electrophilic attacks.

One of the most exciting developments involving this compound is its application in drug delivery systems. The carboxamide group serves as a versatile functional group that can be modified to attach various ligands or targeting moieties. Recent research has demonstrated that this compound can act as a carrier for bioactive molecules, enabling targeted delivery to specific tissues or cells. The pyridin-4-ylium moiety has been shown to enhance cellular uptake due to its ability to interact with negatively charged biomolecules such as DNA or cell membranes.

In addition to its medicinal applications, this compound has also been explored for its potential in materials science. The combination of aromatic heterocycles and functional groups makes it an excellent candidate for use in organic electronics. For example, the thiophene moiety is known for its conjugation properties, which are essential for charge transport in organic semiconductors. Researchers have investigated its use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where it has shown promising performance metrics such as high electron mobility and excellent thermal stability.

Another area of interest is the environmental impact of this compound. As industries increasingly prioritize sustainability, understanding the biodegradability and toxicity of such compounds is crucial. Recent studies have focused on evaluating the ecotoxicological effects of 1-(3,4-dimethylphenyl)-5-(pyridin-4-ylium)-N-[thiophen(2Yl)methyl]-1H-triazole(4Yl)carboxamide on aquatic organisms. These studies have revealed that while the compound exhibits moderate toxicity at high concentrations, it rapidly degrades under aerobic conditions, reducing its environmental persistence.

Furthermore, computational chemistry has played a pivotal role in understanding the molecular properties of this compound. Density functional theory (DFT) calculations have been used to study its electronic structure and reactivity patterns. These insights have guided experimental efforts to optimize synthesis routes and tailor its properties for specific applications.

In conclusion,1-(3,4-dimethylphenyl)-5-(pyridin(4Yl))-N-[thiophen(2Yl)methyl]-1H-triazole(4Yl)carboxamide (CAS No: 1207030−46−3) is a versatile molecule with significant potential across multiple disciplines. Its unique combination of functional groups and aromatic systems makes it an attractive candidate for drug development and advanced materials research.